Cas no 1958063-14-3 (1H-Pyrazole-5-carboxylic acid, 3-methyl-1-(tetrahydro-2H-pyran-4-yl)-, ethyl ester)

• Product Name: 1H-Pyrazole-5-carboxylic acid, 3-methyl-1-(tetrahydro-2H-pyran-4-yl)-, ethyl ester
• CAS No: 1958063-14-3
• MF: C₁₂H₁₈N₂O₃
• MW: 238.282923221588
• MDL: MFCD18073999
• CID: 5192571
• Update Time: 2025-05-21

1H-Pyrazole-5-carboxylic acid, 3-methyl-1-(tetrahydro-2H-pyran-4-yl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylic acid, 3-methyl-1-(tetrahydro-2H-pyran-4-yl)-, ethyl ester

• MDL： MFCD18073999
• Inchi： 1S/C12H18N2O3/c1-3-17-12(15)11-8-9(2)13-14(11)10-4-6-16-7-5-10/h8,10H,3-7H2,1-2H3
• InChI Key： SSOWMYDVBHAITG-UHFFFAOYSA-N
• SMILES： N1(C2CCOCC2)C(C(OCC)=O)=CC(C)=N1

Additional information on 1H-Pyrazole-5-carboxylic acid, 3-methyl-1-(tetrahydro-2H-pyran-4-yl)-, ethyl ester

Introduction to 1H-Pyrazole-5-carboxylic acid, 3-methyl-1-(tetrahydro-2H-pyran-4-yl)-, ethyl ester (CAS No. 1958063-14-3)

1H-Pyrazole-5-carboxylic acid, 3-methyl-1-(tetrahydro-2H-pyran-4-yl)-, ethyl ester, identified by the CAS number 1958063-14-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, which is renowned for its broad spectrum of biological activities and utility in drug development. The structural features of this molecule, particularly its ester functionality and tetrahydropyran ring, contribute to its unique chemical properties and potential therapeutic applications.

The molecular structure of 1H-Pyrazole-5-carboxylic acid, 3-methyl-1-(tetrahydro-2H-pyran-4-yl)-, ethyl ester encompasses a pyrazole core substituted with a carboxylic acid ethyl ester at the 5-position and a methyl group at the 3-position. Additionally, the presence of a tetrahydropyran ring at the 1-position introduces a significant level of conformational flexibility, which can influence its interactions with biological targets. This structural complexity makes it an intriguing candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in pyrazole derivatives due to their demonstrated efficacy in various therapeutic areas. Pyrazoles exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The specific substitution pattern in 1H-Pyrazole-5-carboxylic acid, 3-methyl-1-(tetrahydro-2H-pyran-4-yl)-, ethyl ester may confer unique pharmacological profiles that differentiate it from other pyrazole-based compounds.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The pyrazole core provides a versatile platform for chemical modification, allowing researchers to fine-tune its biological activity by introducing various functional groups. The ethyl ester moiety at the 5-position can be hydrolyzed to yield a free carboxylic acid, which may enhance its solubility and bioavailability. Furthermore, the tetrahydropyran ring can serve as a pharmacophore that interacts with specific binding sites on biological targets.

Recent studies have highlighted the importance of conformational flexibility in drug design. The tetrahydropyran ring in 1H-Pyrazole-5-carboxylic acid, 3-methyl-1-(tetrahydro-2H-pyran-4-yl)-, ethyl ester contributes to this flexibility, which can be crucial for optimizing binding affinity and pharmacokinetic properties. This feature has prompted researchers to explore its potential in developing novel therapeutic agents.

The synthesis of 1H-Pyrazole-5-carboxylic acid, 3-methyl-1-(tetrahydro-2H-pyran-4-yl)-, ethyl ester involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the tetrahydropyran ring typically involves cyclization reactions followed by functional group modifications. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies are often employed to achieve high yields and purity.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of this compound with biological targets. These studies have revealed that the methyl group at the 3-position and the tetrahydropyran ring play critical roles in stabilizing interactions with protein receptors. This information has guided the design of analogs with enhanced binding affinity and selectivity.

The pharmacological evaluation of 1H-Pyrazole-5-carboxylic acid, 3-methyl-1-(tetrahydro-2H-pyran-4-yl)-, ethyl ester has shown promising results in preclinical studies. In vitro assays have demonstrated its ability to modulate key signaling pathways associated with various diseases. For instance, it has been observed to inhibit enzymes involved in inflammation and cancer progression. These findings have sparked interest in exploring its potential as a lead compound for developing new therapeutic interventions.

One notable application of this compound is in the development of anti-inflammatory agents. Pyrazole derivatives have been reported to exhibit anti-inflammatory effects by inhibiting pro-inflammatory cytokines and enzymes. The structural features of 1H-Pyrazole-5-carboxylic acid, 3-methyl-1-(tetrahydro-2H-pyran-4-y)-l-, ethyl ester make it an attractive candidate for further investigation in this area.

In addition to its anti-inflammatory properties, this compound has shown promise in anticancer research. Preclinical studies have indicated that it can induce apoptosis in cancer cells by disrupting critical cellular processes such as DNA replication and cell cycle regulation. The ability to target multiple pathways simultaneously makes it a compelling candidate for developing combination therapies against cancer.

The development of novel drug candidates often involves rigorous testing to ensure safety and efficacy before they can be translated into clinical use. 1H-Pyrazole -carbox ylic acid, 3-methyl -, , , , , , , , , , (CAS No.) is currently undergoing preclinical evaluations to assess its pharmacokinetic profile and potential side effects. These studies are essential for determining whether it meets the stringent criteria required for human clinical trials.

The impact of this compound on drug discovery is underscored by its versatility as a chemical scaffold. By modifying different functional groups within its structure, researchers can generate libraries of analogs with tailored biological activities. This approach has been successfully employed in high-throughput screening campaigns to identify lead compounds for various therapeutic indications.

The future prospects for 1H-P yrazol e -carb ox ylic ac id, (CAS No.) are promising given its unique structural features and demonstrated biological activities. Further research is warranted to fully elucidate its mechanism of action and explore new applications in medicine. As computational methods continue to advance , they will play an increasingly important role in guiding synthetic efforts and optimizing drug-like properties.